Cas no 2308478-27-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid
- 2308478-27-3
- EN300-1503032
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid
-
- Inchi: 1S/C23H26N2O6/c1-14(12-26)24-22(29)20(10-11-21(27)28)25-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,29)(H,25,30)(H,27,28)/t14-,20?/m0/s1
- InChI Key: UMQVEGGWFADPKB-PVCZSOGJSA-N
- SMILES: O(C(NC(C(N[C@@H](C)CO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 426.17908655g/mol
- Monoisotopic Mass: 426.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 125Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503032-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 0.05g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 0.1g |
$2142.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 0.25g |
$2239.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 0.5g |
$2336.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 1g |
$2433.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 2.5g |
$4771.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 5g |
$7058.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 10g |
$10464.0 | 2023-06-05 | ||
| Enamine | EN300-1503032-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 50mg |
$2044.0 | 2023-09-27 | ||
| Enamine | EN300-1503032-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2S)-1-hydroxypropan-2-yl]carbamoyl}butanoic acid |
2308478-27-3 | 100mg |
$2142.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid
Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid (CAS No. 2308478-27-3)
The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid (CAS No. 2308478-27-3) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and hydroxypropan-2-ylcarbamoyl groups, makes it a valuable building block in pharmaceutical research and drug development. Researchers often search for "Fmoc amino acid applications" or "CAS 2308478-27-3 suppliers," reflecting its growing demand in the field.
In recent years, the interest in peptide-based therapeutics has surged due to their high specificity and lower toxicity compared to small-molecule drugs. This compound, with its carboxylic acid and hydroxyl functional groups, is particularly useful for designing targeted drug delivery systems. Searches like "how to use Fmoc-protected amino acids" or "best practices for peptide coupling" highlight the need for detailed technical guidance, which underscores the importance of this molecule in modern biomedical research.
The stereochemistry of this compound, indicated by the (2S) configuration, is critical for its biological activity. This aspect is often explored in queries such as "role of chirality in peptide drugs" or "S-configured amino acid derivatives." The Fmoc group provides temporary protection during solid-phase peptide synthesis (SPPS), a technique frequently searched alongside terms like "SPPS protocol optimization" or "Fmoc deprotection methods."
From a synthetic chemistry perspective, the butanoic acid backbone of this molecule offers flexibility for further modifications. Its applications extend to biomaterials and hydrogel formation, topics gaining traction in searches like "amino acid-based hydrogels" or "biocompatible polymers." The compound’s solubility and stability under various conditions are also frequently discussed, as seen in queries such as "handling Fmoc-amino acids in aqueous solutions."
In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid (CAS No. 2308478-27-3) is a versatile tool in peptide chemistry and biotechnology. Its relevance to trending topics like "personalized medicine" and "green chemistry in peptide synthesis" ensures its continued importance in scientific advancements. Researchers and suppliers alike should prioritize understanding its properties to maximize its potential in innovative applications.
2308478-27-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2S)-1-hydroxypropan-2-ylcarbamoyl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)